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Compound of Interest

Compound Name: 2-Benzyloxy-3-bromopyridine

Cat. No.: B1283523

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet
(SDS) provided by the manufacturer. Always consult the original supplier's documentation and
adhere to all applicable safety regulations in your institution.

Chemical and Physical Properties

2-Benzyloxy-3-bromopyridine is a substituted pyridine derivative. Its physical and chemical
properties are summarized below.

Property Value

CAS Number 52200-49-4

Molecular Formula C12H10BrNO

Molecular Weight 264.12 g/mol

Appearance Not specified; likely a solid or oil

Purity Typically available at 297%

Storage Conditions Room temperature, in a dry, well-ventilated area
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Safety and Hazard Information

While a comprehensive, publicly available toxicological profile for 2-Benzyloxy-3-
bromopyridine is limited, data from structurally related compounds, such as 2,6-
Bis(benzyloxy)-3-bromopyridine, provide valuable insights into its potential hazards. The
following table summarizes the likely GHS classifications based on this related compound.

Hazard Class GHS Classification

Acute Toxicity, Oral Harmful if swallowed[1]

Skin Corrosion/Irritation Causes skin irritation[1]
Serious Eye Damage/Eye Irritation Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation[1]

Incompatible Materials: Strong oxidizing agents.[2]

Experimental Protocols

Due to the lack of specific published experimental protocols for 2-Benzyloxy-3-
bromopyridine, the following is a general guideline for handling this and other substituted
pyridine compounds in a research setting.

Personal Protective Equipment (PPE)

A mandatory PPE workflow should be followed to minimize exposure.

Personal Protective Equipment (PPE)

Always Wear ‘Safety glasses with Chemlcal-remstgnt gloves Lab coat ) Use in a fume hood} ‘ Chemical Handling After Use
side shields or goggles (e.g., nitrile) or with local exhaust ventilation

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.
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Handling and Storage

e Handling:

o Always handle 2-Benzyloxy-3-bromopyridine in a well-ventilated area, preferably within
a chemical fume hood.

o Avoid inhalation of dust, fumes, gas, mist, or vapor.
o Prevent contact with skin and eyes.
o Use appropriate tools to avoid direct physical contact.
o Ensure all containers are properly labeled.
e Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[2]
o Keep away from incompatible materials such as strong oxidizing agents.[2]

o Store at room temperature.[2]

First Aid Measures

The following first aid measures are recommended based on the potential hazards of similar
compounds.

Exposure Event

aCase of Exposure

Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Wash skin with soap and water. Remove contact lenses if present and easy to do. Rinse mouth with water.
Seek medical attention if irritation develops. Continue rinsing and seek medical attention. Seek immediate medical attention.

Move to fresh air.
Seek medical attention if symptoms persist.
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Caption: First Aid Measures for Exposure.

Biological Activity and Signaling Pathways

As of the latest available information, there are no specific studies detailing the biological
activity or signaling pathway interactions of 2-Benzyloxy-3-bromopyridine. However,
substituted pyridines are a common scaffold in medicinal chemistry and drug discovery, often
investigated for their potential as kinase inhibitors or for other therapeutic applications.
Researchers working with this compound may be exploring its utility as an intermediate in the

synthesis of more complex, biologically active molecules.

The general workflow for investigating the biological activity of a novel compound is outlined

below.

2-Benzyloxy-3-bromopyridine

In vitro Assays
(e.g., enzyme inhibition, cell viability)

Promising results

In vivo Models
(e.g., animal studies)

i

Mechanism of Action Studies
(e.g., target identification, pathway analysis)

/ Data Analysis and Interpretation /

Click to download full resolution via product page

Caption: General Workflow for Biological Activity Investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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